Cas no 2137996-05-3 (Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate)

• Product Name: Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate
• CAS No: 2137996-05-3
• MF: C₇H₅BrFNaO₃S
• MW: 291.069974660873
• CID: 5874790
• PubChem ID: 165454506
• Update Time: 2025-06-18

Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723252
• 2137996-05-3
• sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate
• Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate

• Inchi： 1S/C7H6BrFO3S.Na/c1-12-6-2-4(8)5(9)3-7(6)13(10)11;/h2-3H,1H3,(H,10,11);/q;+1/p-1
• InChI Key： LABIPXGERORSCT-UHFFFAOYSA-M
• SMILES： BrC1C(=CC(=C(C=1)OC)S(=O)[O-])F.[Na+]

Computed Properties

• Exact Mass: 289.90245g/mol
• Monoisotopic Mass: 289.90245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6Ų

Additional information on Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate

Introduction to Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate (CAS No. 2137996-05-3)

Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate (CAS No. 2137996-05-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various biologically active molecules. The presence of both bromo and fluoro substituents, along with the methoxy group, makes it a versatile intermediate in the development of novel therapeutic agents.

The chemical structure of Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate consists of a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 5-position, and a methoxy group at the 2-position. The sulfinate functional group at the 1-position further enhances its reactivity, making it an attractive candidate for further chemical modifications. This compound is particularly valuable in medicinal chemistry due to its ability to serve as a precursor for more complex molecules.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluorine atom in Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate contributes to these desirable characteristics, making it a preferred choice for researchers aiming to develop new drugs with improved efficacy and reduced side effects.

The sulfinate group in this compound also offers unique reactivity that can be exploited in synthetic chemistry. Sulfinate derivatives are known for their ability to participate in various coupling reactions, including Suzuki-Miyaura cross-coupling, which is widely used in the construction of complex organic molecules. This reactivity makes Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate a valuable building block for the synthesis of heterocyclic compounds and other pharmacologically relevant molecules.

Recent studies have demonstrated the utility of Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate in the development of novel anticancer agents. Researchers have leveraged its structural features to design molecules that target specific cancer pathways. For instance, derivatives of this compound have been shown to inhibit kinases and other enzymes involved in tumor growth and progression. The bromo and fluoro substituents provide excellent handles for further functionalization, allowing chemists to fine-tune the properties of these compounds for optimal biological activity.

The methoxy group in Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate also plays a critical role in modulating the pharmacological properties of derived compounds. Methoxy-substituted aromatic compounds often exhibit improved solubility and bioavailability, which are essential factors for drug development. This feature has led to increased interest in using this compound as a starting material for synthesizing potential therapeutic agents.

In addition to its applications in pharmaceutical research, Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate has found utility in materials science and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing advanced materials with specific electronic and optical properties. Furthermore, fluorinated aromatic compounds are increasingly being explored as components of next-generation pesticides due to their enhanced efficacy and environmental stability.

The synthesis of Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate involves multi-step organic transformations that highlight its complexity and synthetic challenge. The introduction of bromo and fluoro substituents requires careful control of reaction conditions to ensure high selectivity and yield. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular architecture.

The sulfination step is another critical aspect of its synthesis, requiring precise control to avoid unwanted side reactions. Researchers have developed innovative methods to enhance the efficiency of this step, including the use of novel catalysts and reaction conditions. These advancements have not only improved the yield but also reduced the environmental impact of its production.

The growing demand for specialized organic compounds like Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate has spurred significant investment in research and development within the chemical industry. Companies are actively seeking new synthetic routes and applications for these compounds to meet the needs of various industries. This trend is expected to drive further innovation and discovery in the field.

In conclusion, Sodium 4-bromo-5-fluoro-2-methoxybenzene-1-sulfinate (CAS No. 2137996-05-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with enhanced pharmacological properties. As research continues to uncover new applications for this compound, its importance in modern chemistry is set to grow even further.